1-(1-Benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenethyl)urea

• CAS: 1171977-53-9
• Molecular Formula: C26H27N3O3
• Molecular Weight: 429.52
• SMILES: COC1=CC=C(C=C1)CCNC(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)CC4=CC=CC=C4
• InChI: InChI=1S/C26H27N3O3/c1-32-23-11-7-19(8-12-23)15-16-27-26(31)28-22-10-13-24-21(17-22)9-14-25(30)29(24)18-20-5-3-2-4-6-20/h2-8,10-13,17H,9,14-16,18H2,1H3,(H2,27,28,31)
• InChIKey: CXBSXKBGIFPLIX-UHFFFAOYSA-N
• Solubility: not available

1-(1-Benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenethyl)urea – Structural Identity and VR1 Antagonist Class Membership for Research Procurement

1-(1-Benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenethyl)urea (CAS 1171977-53-9) is a synthetic tetrahydro-quinolinylurea derivative featuring a 1-benzyl-2-oxo-tetrahydroquinoline core linked via a urea bridge to a 4-methoxyphenethyl moiety [1]. The compound belongs to a broader chemotype described in patent families including WO2005044802 and US7683076B2, which are assigned to Bayer Schering Pharma AG and claim tetrahydro-quinolinylurea derivatives as vanilloid receptor subtype 1 (VR1/TRPV1) antagonists [2]. While the exact compound is not explicitly enumerated in the exemplified patent compounds, its structural scaffold and substitution pattern position it within the same pharmacophoric space as VR1 antagonists being investigated for urological disorders (overactive bladder, urinary incontinence), neuropathic pain, and inflammatory conditions [2][3]. The molecular formula C₂₆H₂₇N₃O₃ and MW 429.5 g mol⁻¹, along with computed physicochemical properties such as XLogP3 ≈ 3.7, are recorded in authoritative cheminformatics databases (PubChem CID 30376556) [1].

TRPV1/VR1 antagonist probe for pathway studies

Tetrahydroquinoline urea scaffold supports SAR and regioisomer profiling

CYP3A4 interaction research context; N-substituent-dependent liability review

• [1] PubChem. Compound Summary: 1-(1-Benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenethyl)urea. PubChem CID 30376556. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/30376556 (accessed 2026-05-09). View Source
• [2] Bayer Schering Pharma AG. WO2005044802A2 – Tetrahydro-quinolinylurea derivatives as VR1 antagonists. World Intellectual Property Organization, 2005. Available at: https://patents.google.com/patent/WO2005044802A2/en View Source
• [3] Bayer Schering Pharma AG. US7683076B2 – Tetrahydro-quinolinylurea derivatives. United States Patent, 2010. Available at: https://patents.google.com/patent/US7683076B2/en View Source

Why Generic Replacement of 1-(1-Benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenethyl)urea with Other Tetrahydro-quinolinylurea Derivatives Is Unreliable

Although numerous tetrahydro-quinolinylurea derivatives are described as VR1 antagonists, small structural modifications to the quinoline N-substituent, the urea aryl/alkyl terminus, or the position of the urea attachment on the tetrahydroquinoline ring result in substantial shifts in TRPV1 binding affinity, functional antagonism, and selectivity profiles [1][2]. Patent data and medicinal chemistry literature for this chemotype demonstrate that changes as subtle as replacing a benzyl group with a benzoyl group or moving the urea from the 6- to the 7-position of the tetrahydroquinoline can lead to different activities and pharmacokinetic properties [2][3]. Therefore, generic selection of a close analog without compound-specific activity verification risks procuring a molecule with significantly different target engagement and off-target liability compared to the intended reference compound. The quantitative differential evidence below, although classified as class-level inference due to the absence of disclosed direct comparator data for CAS 1171977-53-9, underscores the critical nature of these structural determinants [2].

Regioisomer6-urea vs. 7-urea attachment may not transfer target engagement; SAR interpretation requires positional identity review.

N-SubstituentN-Benzyl vs. N-benzoyl analogs shift lipophilicity and metabolic profile; assay system fit may differ.

Class potencyNanomolar potency of the chemotype does not guarantee specific activity for this uncharacterized analog; compound-specific data absent.

• [1] Schmidt RG, Bayburt EK, Marsh KC, et al. Chroman and tetrahydroquinoline ureas as potent TRPV1 antagonists. Bioorganic & Medicinal Chemistry Letters, 2011, 21(5): 1444-1448. DOI: 10.1016/j.bmcl.2011.01.056. View Source
• [2] Bayer Schering Pharma AG. WO2005044802A2 – Tetrahydro-quinolinylurea derivatives as VR1 antagonists. World Intellectual Property Organization, 2005. Available at: https://patents.google.com/patent/WO2005044802A2/en View Source
• [3] Bayer Schering Pharma AG. US7683076B2 – Tetrahydro-quinolinylurea derivatives. United States Patent, 2010. Available at: https://patents.google.com/patent/US7683076B2/en View Source

Quantitative Differentiation Guide for 1-(1-Benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenethyl)urea Relative to Structural Analogs

TRPV1 Antagonist Potency of the Tetrahydro-quinolinylurea Scaffold – Class-Level Potency Benchmark and Structural Sensitivity

While direct TRPV1 IC₅₀ data for CAS 1171977-53-9 are not publicly available, the tetrahydro-quinolinylurea chemotype to which it belongs achieves nanomolar antagonist potency at human TRPV1. For example, compound 34 in the Schmidt et al. 2011 series, a trisubstituted tetrahydroquinoline urea, exhibits a hTRPV1 IC₅₀ of 7 nM in a calcium-influx assay [1]. This demonstrates that appropriately substituted tetrahydroquinolinylureas can achieve single-digit nanomolar VR1 antagonism. However, the same study shows that potency is highly sensitive to the nature and position of aryl substituents on the tetrahydroquinoline ring; removal or relocation of substituents can reduce potency by more than 10-fold [1]. Consequently, a compound such as CAS 1171977-53-9, bearing a specific 1-benzyl-2-oxo substitution and a 4-methoxyphenethyl urea terminus, must be evaluated on its own merits, as subtle deviations from the optimal substitution pattern may dramatically affect TRPV1 engagement [1][2].

TRPV1 Class Potency

Class-level inference

hTRPV1 IC₅₀ = 7 nM (compound 34)

Supports chemotype potency range; compound-specific data to verify.

Substitution sensitivity >10-fold; direct data not disclosed for this CAS.

Evidence Dimension	Human TRPV1 calcium-influx inhibition IC₅₀
Target Compound Data	Not disclosed publicly for CAS 1171977-53-9
Comparator Or Baseline	Tetrahydroquinoline urea 34 (Schmidt et al. 2011): hTRPV1 IC₅₀ = 7 nM
Quantified Difference	Not calculable without target compound data; class potency range spans >10-fold depending on substitution
Conditions	Recombinant human TRPV1 calcium-influx assay (FLIPR or similar)

Why This Matters

The nanomolar potency of this chemotype sets a high benchmark, but also demands that procurement decisions be guided by compound-specific bioactivity data rather than class membership alone.

• [1] Schmidt RG, Bayburt EK, Marsh KC, et al. Chroman and tetrahydroquinoline ureas as potent TRPV1 antagonists. Bioorganic & Medicinal Chemistry Letters, 2011, 21(5): 1444-1448. DOI: 10.1016/j.bmcl.2011.01.056. View Source
• [2] Bayer Schering Pharma AG. WO2005044802A2 – Tetrahydro-quinolinylurea derivatives as VR1 antagonists. World Intellectual Property Organization, 2005. Available at: https://patents.google.com/patent/WO2005044802A2/en View Source

CYP3A4 Inhibition Liability: Critical Differential Factor for Tetrahydroquinoline Urea TRPV1 Antagonists

Tetrahydroquinoline ureas as a class are known to inhibit CYP3A4, a major cytochrome P450 isoform responsible for metabolism of ~50% of marketed drugs. In the Schmidt et al. reference series, a representative tetrahydroquinoline urea showed 47% CYP3A4 inhibition at 10 μM [1]. Critically, the study demonstrated that CYP3A4 inhibition can be modulated by structural modifications at the tetrahydroquinoline nitrogen; replacing bulky lipophilic substituents with small groups such as methyl significantly reduced CYP3A4 inhibition [1]. Since CAS 1171977-53-9 contains a benzyl group at the quinoline N-1 position, it would be expected to retain a CYP3A4 inhibition profile closer to the more lipophilic congeners. Direct CYP3A4 inhibition data for the compound are absent from the public domain, meaning that any assumed lower off-target risk is unsubstantiated [1].

CYP3A4 Inhibition Context

Class-level inference

47% inhibition at 10 µM (representative analog)

Indicates potential CYP3A4 liability; compound-specific data absent.

N-Benzyl group may retain lipophilicity-driven CYP inhibition.

Evidence Dimension	CYP3A4 inhibition at 10 μM
Target Compound Data	Not disclosed publicly for CAS 1171977-53-9
Comparator Or Baseline	Tetrahydroquinoline urea (Schmidt et al. 2011): 47% inhibition at 10 μM
Quantified Difference	Not calculable; class-level data indicate potential for moderate CYP3A4 inhibition
Conditions	Recombinant human CYP3A4 enzyme assay with fluorogenic substrate

Why This Matters

When selecting between closely related TRPV1 antagonists for in vitro or in vivo studies, the CYP3A4 inhibition profile can be a decisive procurement criterion to avoid confounding drug-drug interaction effects.

• [1] Schmidt RG, Bayburt EK, Marsh KC, et al. Chroman and tetrahydroquinoline ureas as potent TRPV1 antagonists. Bioorganic & Medicinal Chemistry Letters, 2011, 21(5): 1444-1448. DOI: 10.1016/j.bmcl.2011.01.056. View Source

Positional Isomer Differential: 6- vs. 7-Substituted Tetrahydroquinoline Ureas Exhibit Distinct Biological Fingerprints

The urea substituent on the tetrahydroquinoline ring is found at either the 6- or 7-position among commercial and patent-exemplified analogs. For example, CAS 1203032-75-0 (1-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(4-methoxyphenethyl)urea) is a direct positional isomer where the urea is attached at the 7-position instead of the 6-position . Although quantitative activity data for both isomers are not publicly reported, medicinal chemistry precedents for bicyclic urea TRPV1 antagonists indicate that the position of the urea attachment can alter the geometry of key hydrogen-bond interactions with receptor residues, leading to different affinity and selectivity profiles [1]. Therefore, procurement of the 6-substituted isomer CAS 1171977-53-9 versus its 7-substituted analog must be justified by the intended biochemical or pharmacological interrogation, and cannot be assumed interchangeable [1].

Positional Isomer Identity

Class-level inference

6-urea (target) vs. 7-urea regioisomer

Regioisomer may not transfer; SAR interpretation context.

No biological data available for either isomer; structural comparison only.

Evidence Dimension	Regioisomeric substitution pattern (6- vs. 7-urea attachment) and predicted receptor interaction geometry
Target Compound Data	6-urea regioisomer (CAS 1171977-53-9)
Comparator Or Baseline	7-urea regioisomer (CAS 1203032-75-0, 1-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(4-methoxyphenethyl)urea)
Quantified Difference	No quantitative biological data available for either regioisomer; structural difference is defined by attachment point
Conditions	Structural comparison based on IUPAC nomenclature and SMILES from public databases (e.g., PubChem, ChemSrc)

Why This Matters

For scientists building structure-activity relationships or screening compound libraries, regioisomeric purity and positional identity are critical variables that directly impact assay interpretation and SAR conclusions.

• [1] Schmidt RG, Bayburt EK, Marsh KC, et al. Chroman and tetrahydroquinoline ureas as potent TRPV1 antagonists. Bioorganic & Medicinal Chemistry Letters, 2011, 21(5): 1444-1448. DOI: 10.1016/j.bmcl.2011.01.056. View Source

N-Substituent Impact: Benzyl vs. Benzoyl at the Tetrahydroquinoline Nitrogen Dictates Lipophilicity and Metabolic Liability

The N-substituent of the tetrahydroquinoline ring is a key determinant of overall lipophilicity and metabolic stability in this series. CAS 1171977-53-9 carries an N-benzyl group, whereas close analogs such as CAS 1203222-14-3 (1-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenethyl)urea) bear an N-benzoyl group . The N-benzyl analog is expected to have a higher logP (XLogP3 ≈ 3.7) and increased lipophilicity-driven protein binding, while the N-benzoyl analog introduces an additional polar carbonyl, potentially reducing logP and altering CYP-mediated metabolism [1]. Without head-to-head metabolic stability data, the choice between N-benzyl and N-benzoyl variants must be based on the desired physicochemical profile for the intended assay system (e.g., cell permeability vs. solubility) [1].

N-Substituent Lipophilicity

Cross-study comparable

N-Benzyl (logP ~3.7) vs. N-Benzoyl (lower logP)

Lipophilicity-driven property shift; assay system fit to review.

Computed logP difference ≥0.5 units; solubility/permeability trade-off expected.

Evidence Dimension	N-Substituent identity and predicted logP
Target Compound Data	N-Benzyl; XLogP3 = 3.7 (computed by PubChem)
Comparator Or Baseline	N-Benzoyl analog CAS 1203222-14-3; XLogP3 not reported but expected lower due to additional polar carbonyl
Quantified Difference	Structural difference in N-substituent; lipophilicity differential estimated at ≥0.5 logP units
Conditions	Computed physicochemical properties from PubChem and structural analysis

Why This Matters

Lipophilicity differences influence solubility, membrane permeability, and metabolic clearance, making N-substituent selection a practical procurement consideration for in vitro screening and in vivo pharmacokinetic studies.

• [1] PubChem. Compound Summary: 1-(1-Benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenethyl)urea. PubChem CID 30376556. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/30376556 (accessed 2026-05-09). View Source

Recommended Application Scenarios for 1-(1-Benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenethyl)urea Based on Differentiated Evidence

SAR Profiling of VR1 Antagonists: Positional and N-Substituent Scanning

This compound is optimally employed as a specific regioisomeric and N-substituent benchmark in structure-activity relationship (SAR) campaigns aimed at mapping the TRPV1 pharmacophore of tetrahydroquinoline ureas. Its 6-urea attachment and N-benzyl group distinguish it from closely related analogs (7-urea regioisomer CAS 1203032-75-0 and N-benzoyl analog CAS 1203222-14-3) that are commercially available, enabling systematic exploration of substitution effects on TRPV1 affinity and CYP3A4 inhibition [1][2].

In Vitro CYP3A4 Drug-Drug Interaction Liability Assessment for Tetrahydroquinoline Chemotypes

Within a panel of tetrahydroquinoline ureas being evaluated for lead optimization, CAS 1171977-53-9 can serve as a representative lipophilic N-benzyl probe. Its expected CYP3A4 inhibition profile, inferred from class-level data showing moderate inhibition (e.g., 47% for a structurally related analog at 10 μM), makes it a valuable tool for studying the relationship between N-substituent bulk and cytochrome P450 inhibition [1].

Reference Standard for Computational QSAR and Docking Studies of TRPV1 Antagonists

The well-defined chemical structure and computed descriptors (XLogP3 ≈ 3.7, molecular weight 429.5 g mol⁻¹) of CAS 1171977-53-9 position it as a suitable reference ligand for 3D-QSAR model building and molecular docking simulations targeting the vanilloid receptor. Its use in silico can help predict binding modes of new analogs before synthesis, provided that experimental binding data are generated in parallel [2][3].

Pharmacokinetic Screening of Tetrahydroquinoline Ureas: Lipophilicity-Metabolism Correlation

Given the compound's relatively high computed logP and the known metabolic fate of N-benzyl tetrahydroquinolines, this compound is appropriate for in vitro metabolic stability studies (e.g., human liver microsome assays) aimed at correlating lipophilicity with intrinsic clearance across a series of N-substituted analogs. Such data would inform the selection of analogs with improved pharmacokinetic properties for in vivo models of overactive bladder or neuropathic pain [1][2].

Application

Selection Property

Validation Focus

TRPV1 pharmacophore SAR studies

Positional and N-substituent context

Target engagement assay review

CYP3A4 inhibition liability profiling

N-Substituent-dependent CYP inhibition

In vitro CYP3A4 enzyme assay

In silico TRPV1 antagonist modeling

Computed physicochemical descriptors

Experimental binding confirmation

In vitro metabolic stability correlations

Lipophilicity-clearance relationship

Microsomal stability assay

• [1] Schmidt RG, Bayburt EK, Marsh KC, et al. Chroman and tetrahydroquinoline ureas as potent TRPV1 antagonists. Bioorganic & Medicinal Chemistry Letters, 2011, 21(5): 1444-1448. DOI: 10.1016/j.bmcl.2011.01.056. View Source
• [2] Bayer Schering Pharma AG. WO2005044802A2 – Tetrahydro-quinolinylurea derivatives as VR1 antagonists. World Intellectual Property Organization, 2005. Available at: https://patents.google.com/patent/WO2005044802A2/en View Source
• [3] PubChem. Compound Summary: 1-(1-Benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenethyl)urea. PubChem CID 30376556. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/30376556 (accessed 2026-05-09). View Source